(3-Fluorophenyl)-(oxolan-3-ylmethyl)cyanamide
Overview
Description
(3-Fluorophenyl)-(oxolan-3-ylmethyl)cyanamide, also known as FocMCA, is a compound that has gained attention in scientific research due to its potential therapeutic applications.
Mechanism of Action
(3-Fluorophenyl)-(oxolan-3-ylmethyl)cyanamide is believed to exert its therapeutic effects through the inhibition of specific enzymes and signaling pathways. It has been found to inhibit the activity of histone deacetylases, which play a role in cancer cell growth and survival. It also activates the Nrf2/ARE pathway, which has been shown to have neuroprotective effects.
Biochemical and Physiological Effects:
(3-Fluorophenyl)-(oxolan-3-ylmethyl)cyanamide has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit cancer cell proliferation, induce apoptosis, and reduce tumor growth in animal models. It also has neuroprotective effects, reducing oxidative stress and inflammation in the brain.
Advantages and Limitations for Lab Experiments
(3-Fluorophenyl)-(oxolan-3-ylmethyl)cyanamide has several advantages for lab experiments, including its relatively simple synthesis method and its ability to inhibit specific enzymes and signaling pathways. However, it also has limitations, including its low solubility in water and its potential toxicity at high doses.
Future Directions
There are several potential future directions for research on (3-Fluorophenyl)-(oxolan-3-ylmethyl)cyanamide. These include further studies on its mechanisms of action, optimization of its synthesis method, and exploration of its potential for treating other diseases, such as Parkinson's disease and multiple sclerosis. Additionally, studies on the pharmacokinetics and toxicity of (3-Fluorophenyl)-(oxolan-3-ylmethyl)cyanamide will be important for its potential clinical application.
Synthesis Methods
(3-Fluorophenyl)-(oxolan-3-ylmethyl)cyanamide can be synthesized through a multistep process involving the reaction of 3-fluorophenylacetic acid with oxalyl chloride, followed by reaction with 3-hydroxymethyl oxolane, and then reaction with cyanamide. The resulting compound is purified through crystallization and characterized through various spectroscopic techniques.
Scientific Research Applications
(3-Fluorophenyl)-(oxolan-3-ylmethyl)cyanamide has been studied for its potential in treating various diseases, including cancer and Alzheimer's disease. It has been found to inhibit the growth of cancer cells in vitro and in vivo, and to have neuroprotective effects in animal models of Alzheimer's disease.
properties
IUPAC Name |
(3-fluorophenyl)-(oxolan-3-ylmethyl)cyanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13FN2O/c13-11-2-1-3-12(6-11)15(9-14)7-10-4-5-16-8-10/h1-3,6,10H,4-5,7-8H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WJKOVOVNCJHTQN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC1CN(C#N)C2=CC(=CC=C2)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13FN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(3-Fluorophenyl)-(oxolan-3-ylmethyl)cyanamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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